Cas no 58909-39-0 (Thiotriazinone)

• Product Name: Thiotriazinone
• CAS No: 58909-39-0
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• MDL: MFCD00185756
• CID: 57342
• PubChem ID: 24874720
• Update Time: 2025-04-18

Thiotriazinone Chemical and Physical Properties

Names and Identifiers

• Thiotriazinone
• 2,5-Dihydro-6-Hydroxy-2-Methyl-3-Mercapto-5-Oxo-1,2,3-Triazine
• Tetrahydro-2-methyl-3-thioxo-1,2,4-triazine-5,6-dione
• TTZ
• 2-methyl-3-sulfanylidene-1,2,4-triazinane-5,6-dione
• 2,5-Dihydro-6-hydroxy-2-methyl-3-mercapto-5-oxo-1,2,4-triazione
• 3-Mercapto-2-methyl-5-oxo-6-hydroxy-1,2,4-triazine
• 2-methyl-3-thioxo-1,2,4-triazinane-5,6-dione
• 1,2,4-Triazin-2-methyl-6-hydroxy-3-thio-5-one
• 2-Methyl-3-sulfanyl-1,2-dihydro-1,2,4-triazine-5,6-dione
• 679WF9Q9W1
• 1,2,4-Triazine-2-methyl-6-hydroxy-3-thio-5-one
• 6-hydroxy-3-mercapto-2-methyl-1,2,4-triazin-5(2H)-one
• 1,2,4-Triazine-5,6-dione, tetrahydro-2-methyl-3-thioxo-
• 2,5-Dihydro-6-Hydroxy-3-Mercapto-2-Methyl-5-Oxo-1,2,4-Triazine
• Ceftriaxone impurity C
• SB73223
• Tetrahydro-2-methyl-3-thioxo-1,2,4-triazine-5,6-dione, 97%
• FT-0610373
• AKOS025312531
• UNII-679WF9Q9W1
• SR-01000944806
• SY061807
• 1,2,3,4-Tetrahydro-2-methyl-3-thioxo-1,2,4-triazine-5,6-dione
• 6-hydroxy-2-methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one
• UMWWHOXOVPIGFD-UHFFFAOYSA-N
• CEFTRIAXONE SODIUM IMPURITY C [EP IMPURITY]
• BRD-K15365721-001-01-1
• DTXSID60207654
• Ro 11-8390
• AKOS006228121
• 1,2,3,4-Tetrahydro-2-methyl-3-thioxo-1,2,4-triazine-5.6-dione
• SMR004701407
• NS00034037
• AKOS015961510
• J-509964
• Q27264105
• 2-methyl-3-mercapto-5-oxo-6-hydroxy-2,5-dihydro-1,2,4-triazine
• EINECS 261-490-1
• AC-13903
• EN300-92093
• CS-0151199
• 2-methyl-3-mercapto-6-hydroxy-2,5-dihydro-1,2,4-triazin-5-one
• 58909-39-0
• SCHEMBL4608486
• 2-Methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazine-3-thiol
• CEFTRIAXONE SODIUM IMPURITY F [IP]
• SR-01000944806-1
• MFCD00185756
• MLS006010407
• AS-11758
• DB-053283
• CEFTRIAXONE SODIUM IMPURITY F (IP)
• DTXCID10130145
• CEFTRIAXONE SODIUM IMPURITY C (EP IMPURITY)

• MDL： MFCD00185756
• Inchi： 1S/C4H5N3O2S/c1-7-4(10)5-2(8)3(9)6-7/h1H3,(H,6,9)(H,5,8,10)
• InChI Key： UMWWHOXOVPIGFD-UHFFFAOYSA-N
• SMILES： S=C1NC(C(NN1C)=O)=O

Computed Properties

• Exact Mass: 159.01000
• Monoisotopic Mass: 159.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -0.4
• Topological Polar Surface Area: 93.5

Experimental Properties

• Color/Form: White crystals
• Density: 1.62
• Melting Point: 168-171 °C (lit.)
• Boiling Point: 272.3°C at 760 mmHg
• Flash Point: 118ºC
• Refractive Index: 1.678
• PSA: 102.74000
• LogP: -0.86880

Thiotriazinone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S36
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinethiones